Cas no 1321994-62-0 ((2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide)
(2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
- 2-Propenamide, N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-3-(5-nitro-2-thienyl)-, (2E)-
- SR-01000014882
- (2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
- AKOS016679744
- (E)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-3-(5-nitrothiophen-2-yl)acrylamide
- SR-01000014882-1
- 1321994-62-0
- (E)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
- F1750-0104
-
- Inchi: 1S/C18H15N5O5S2/c1-12-10-11-19-18(20-12)22-30(27,28)15-6-2-13(3-7-15)21-16(24)8-4-14-5-9-17(29-14)23(25)26/h2-11H,1H3,(H,21,24)(H,19,20,22)/b8-4+
- InChI Key: XTCFYUHKBHMFAG-XBXARRHUSA-N
- SMILES: C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)/C=C/C1SC([N+]([O-])=O)=CC=1
Computed Properties
- Exact Mass: 445.05146094g/mol
- Monoisotopic Mass: 445.05146094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 743
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 184Ų
Experimental Properties
- Density: 1.565±0.06 g/cm3(Predicted)
- pka: 6.60±0.10(Predicted)
(2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1750-0104-2μmol |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-5μmol |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-10μmol |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-20μmol |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-1mg |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-2mg |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-3mg |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-4mg |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-5mg |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1750-0104-10mg |
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide |
1321994-62-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
Research Brief on (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 1321994-62-0)
The compound (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 1321994-62-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.
Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The presence of the nitrothiophene moiety and the sulfamoylphenyl group in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies and in vitro assays have demonstrated its efficacy in modulating key cellular pathways.
One of the most notable advancements is the optimization of its synthetic route, which has improved yield and purity. Researchers have employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions and subsequent amidation to achieve the desired product. The refined synthesis protocol has facilitated further pharmacological evaluations, including pharmacokinetic and toxicity profiling.
In preclinical models, (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide has shown promising results in reducing tumor growth and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a significant reduction in tumor volume in xenograft models treated with this compound, with minimal off-target effects. These findings underscore its potential as a lead candidate for further drug development.
Despite these advancements, challenges remain, particularly in optimizing its bioavailability and reducing metabolic instability. Ongoing research is exploring structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical trials.
In conclusion, (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide represents a promising therapeutic agent with diverse applications in oncology and inflammation. Continued research into its mechanism and optimization will be critical for realizing its full potential in the clinic.
1321994-62-0 ((2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)